Cas no 1361749-91-8 (Dimethyl-(2',4'-dichloro-6-fluoro-biphenyl-2-yl)-amine)

• Product Name: Dimethyl-(2',4'-dichloro-6-fluoro-biphenyl-2-yl)-amine
• CAS No: 1361749-91-8
• MF: C₁₄H₁₂Cl₂FN
• MW: 284.156185150146
• CID: 4789720
• Update Time: 2025-05-21

Dimethyl-(2',4'-dichloro-6-fluoro-biphenyl-2-yl)-amine Chemical and Physical Properties

Names and Identifiers

• Dimethyl-(2',4'-dichloro-6-fluoro-biphenyl-2-yl)-amine

• Inchi： 1S/C14H12Cl2FN/c1-18(2)13-5-3-4-12(17)14(13)10-7-6-9(15)8-11(10)16/h3-8H,1-2H3
• InChI Key： RMFWIVQTAIQGOS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C(=CC=CC=1N(C)C)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 275
• XLogP3: 5
• Topological Polar Surface Area: 3.2

Additional information on Dimethyl-(2',4'-dichloro-6-fluoro-biphenyl-2-yl)-amine

Recent Advances in the Study of Dimethyl-(2',4'-dichloro-6-fluoro-biphenyl-2-yl)-amine (CAS: 1361749-91-8)

Dimethyl-(2',4'-dichloro-6-fluoro-biphenyl-2-yl)-amine (CAS: 1361749-91-8) is a biphenyl derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel small-molecule inhibitors and modulators of biological targets. The presence of dichloro and fluoro substituents on the biphenyl scaffold enhances its binding affinity and selectivity, making it a valuable candidate for further investigation.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of Dimethyl-(2',4'-dichloro-6-fluoro-biphenyl-2-yl)-amine. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a potent inhibitor of protein-protein interactions (PPIs) involved in inflammatory pathways. The compound exhibited nanomolar affinity for its target, with a notable reduction in pro-inflammatory cytokine production in in vitro models. These findings suggest its potential as a lead compound for the treatment of chronic inflammatory diseases.

In addition to its anti-inflammatory properties, Dimethyl-(2',4'-dichloro-6-fluoro-biphenyl-2-yl)-amine has been investigated for its role in oncology. A preprint article from BioRxiv (2024) highlighted its ability to modulate the activity of key signaling pathways, such as the PI3K/AKT/mTOR cascade, in cancer cell lines. The compound induced apoptosis and cell cycle arrest in a dose-dependent manner, with minimal cytotoxicity to normal cells. These results underscore its potential as a targeted therapy for specific cancer subtypes.

The synthesis and optimization of Dimethyl-(2',4'-dichloro-6-fluoro-biphenyl-2-yl)-amine have also been a focal point of recent research. A team from the University of Cambridge reported a novel, scalable synthetic route in Organic Letters (2023), which improved the yield and purity of the compound. This advancement is critical for facilitating large-scale production and further preclinical evaluation. Computational modeling studies have further supported these efforts by identifying key structural modifications that could enhance the compound's pharmacokinetic profile.

Despite these promising developments, challenges remain in the clinical translation of Dimethyl-(2',4'-dichloro-6-fluoro-biphenyl-2-yl)-amine. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive in vivo studies. Ongoing research is exploring prodrug strategies and formulation technologies to overcome these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the progression of this compound into clinical trials.

In conclusion, Dimethyl-(2',4'-dichloro-6-fluoro-biphenyl-2-yl)-amine (CAS: 1361749-91-8) represents a promising scaffold for the development of novel therapeutics. Its diverse biological activities, coupled with recent advancements in synthesis and optimization, position it as a compelling candidate for further investigation. Future studies should focus on elucidating its full therapeutic potential and addressing the remaining challenges to pave the way for clinical application.